Cas no 93748-43-7 (2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile
• CAS No: 93748-43-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6221784
• PubChem ID: 82075454
• Update Time: 2025-10-25

2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile
• 93748-43-7
• SCHEMBL13333224
• EN300-1843966

• Inchi： 1S/C12H15NO/c1-9-7-10(12(2,3)8-13)5-6-11(9)14-4/h5-7H,1-4H3
• InChI Key： GWUKKAAQGZIUPA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(C#N)(C)C

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile

Introduction to 2-(4-Methoxy-3-Methylphenyl)-2-Methylpropanenitrile (CAS No. 93748-43-7)

2-(4-Methoxy-3-methylphenyl)-2-methylpropanenitrile, also known by its CAS number 93748-43-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a nitrile functional group. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile is C₁₂H₁₅NO₂. Its molecular weight is 205.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of approximately 180°C at 1 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical processes and reactions.

In the pharmaceutical industry, 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile has been studied for its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent research has focused on its role in the development of new anti-inflammatory agents and analgesics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for the treatment of inflammatory diseases like arthritis and inflammatory bowel disease.

Beyond pharmaceuticals, 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile has also found applications in the agrochemical industry. Its use as an intermediate in the synthesis of herbicides and fungicides has been explored due to its ability to enhance the efficacy and selectivity of these compounds. A notable example is its role in the development of novel herbicides that target specific enzymes involved in plant growth, thereby reducing the impact on non-target organisms and the environment.

In materials science, the unique properties of 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile have led to its use as a building block for advanced materials such as polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it an excellent candidate for creating materials with enhanced mechanical strength, thermal stability, and chemical resistance. Recent studies have demonstrated the use of this compound in the synthesis of high-performance polymers for applications in electronics, automotive, and aerospace industries.

The synthesis of 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile typically involves multi-step reactions starting from readily available starting materials such as 4-methoxy-3-methylbenzaldehyde and acetone cyanohydrin. The key steps include aldol condensation, nitrile formation, and purification processes. Advances in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

Safety considerations are crucial when handling 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as storing the compound in well-ventilated areas away from sources of heat or ignition.

In conclusion, 2-(4-methoxy-3-methylphenyl)-2-methylpropanenitrile (CAS No. 93748-43-7) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern chemistry.